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Compound of Interest

Compound Name: beta-Sesquiphellandrene

Cat. No.: B1252223

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of B-sesquiphellandrene, a naturally occurring sesquiterpene found in the essential
oils of various plants. This document is intended for researchers, scientists, and professionals
in the fields of natural product chemistry, pharmacology, and drug development. It consolidates
key data on the compound's structural characteristics, physicochemical parameters,
spectroscopic profile, and stability. Furthermore, it outlines detailed experimental
methodologies for its isolation, characterization, and synthesis, supported by visual diagrams to
elucidate complex processes.

Introduction

B-Sesquiphellandrene is a sesquiterpenoid, a class of terpenes composed of three isoprene
units, which is a significant constituent of many plant essential oils, notably from ginger
(Zingiber officinale).[1] Its unique chemical structure contributes to its interesting biological
activities, which include potential antiviral and anticancer properties.[2] As research into the
therapeutic potential of natural compounds continues to grow, a thorough understanding of the
fundamental properties of molecules like 3-sesquiphellandrene is crucial for advancing drug
discovery and development efforts. This guide aims to be a centralized resource for the
scientific community, providing in-depth technical information to facilitate further research and
application.

Chemical Structure and Nomenclature
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B-Sesquiphellandrene is characterized by a cyclohexene ring substituted with a methylidene
group and a 6-methylhept-5-en-2-yl group.[3] The most commonly occurring natural form is the
(-)-B-sesquiphellandrene enantiomer.[3]

o |[UPAC Name: (3R)-3-[(2S)-6-methylhept-5-en-2-yl]-6-methylidenecyclohexene[3]
e Chemical Formula: CisH24[4]
e CAS Number: 20307-83-9[3]

Physical and Chemical Properties

B-Sesquiphellandrene is a colorless oil at room temperature.[1][5] It is a hydrophobic molecule
with high lipophilicity, as indicated by its partition coefficient.[1] Key physical and chemical
properties are summarized in the table below.

Property Value Source(s)
Molecular Weight 204.35 g/mol [3114]
Appearance Colorless oil [11[5]
Boiling Point 90-90.5 °C at 1 Torr [5]6]

est. 262-272 °C at 760 mm Hg [11[7118]

Density 0.8760 g/cm? at 25 °C [1][6]
est. 0.0065 hPa at 20°C; 0.011

Vapor Pressure [1]18]
hPa at 25°C

XLogP3-AA 5.4 [11[4]

Topological Polar Surface Area  0.00 A2 [1][4]

Spectroscopic and Analytical Data

The structural elucidation of 3-sesquiphellandrene is primarily achieved through a combination
of spectroscopic techniques.
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Technique Key Observations Source(s)

Signals for methylidene
protons (~4.74 ppm), olefinic
1H NMR protons of the cyclohexene [1]
ring (doublets at ~5.67 and
6.14 ppm with J = 10.0 Hz).

15 distinct carbon resonances
13C NMR corresponding to the molecular  [1]

formula CisHa2a.

C-H stretching vibrations

(2800-3000 cm™1), C=C double
Infrared (IR) Spectroscopy bond stretching (1600-1700 [1]

cm~1), and a unique fingerprint

region below 1400 cm~1,

Molecular ion peak at m/z 204.
Mass Spectrometry (MS) Characteristic fragmentation [1]

patterns for sesquiterpenes.

_ 1537 (Semi-standard non-
Kovats Retention Index [3]
polar column)

Solubility Profile

Due to its nonpolar nature, B-sesquiphellandreme exhibits poor solubility in water but is soluble
in many organic solvents.[1][9]
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Solvent Solubility Source(s)

0.01283 mg/L at 25 °C

Water (estimated) Il
Chloroform Soluble [1]
Ethyl Acetate Slightly Soluble [1][5]
Methanol Slightly Soluble [1][5]
Ethanol Soluble (1497.03 g/L at 25°C)  [8]
Acetone Soluble (1478.68 g/L at 25°C) [8]
n-Hexane Soluble (1622.24 g/L at 25°C) [8]

Stability and Storage

B-Sesquiphellandrene is sensitive to light and should be stored in amber vials.[1][5] It is also
susceptible to oxidation and polymerization due to the presence of multiple double bonds.[1]
For long-term preservation, it is recommended to store the compound under an inert
atmosphere in a refrigerator.[5]

Biosynthesis of B-Sesquiphellandrene

The biosynthesis of 3-sesquiphellandrene in plants is an enzymatic process catalyzed by [3-
sesquiphellandrene synthase. This enzyme facilitates the cyclization of the linear precursor,
(2E,6E)-farnesyl diphosphate (FPP).[1]

B-Sesquiphellandrene

B-Sesquiphellandrene

(2E,6E)-Farnesyl Diphosphate |——> Synthase

Diphosphate

Click to download full resolution via product page
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Caption: Enzymatic synthesis of 3-sesquiphellandrene from FPP.

Experimental Methodologies

The following sections provide an overview of the experimental protocols for the isolation,
characterization, and synthesis of 3-sesquiphellandrene. These are intended as general
guidelines and may require optimization based on the specific experimental context.

Isolation from Natural Sources

B-Sesquiphellandrene is commonly isolated from the essential oil of ginger (Zingiber officinale).
A general workflow for its isolation is presented below.
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Caption: Workflow for the isolation of B-sesquiphellandrene.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1252223?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General Protocol for Isolation:

o Extraction: The essential oil is obtained from the plant material (e.g., dried and powdered
ginger rhizomes) via steam distillation or solvent extraction with a non-polar solvent like
hexane.

e Column Chromatography: The crude essential oil is subjected to silica gel column
chromatography.

o Stationary Phase: Silica gel (60-120 mesh).

o Mobile Phase: A non-polar solvent such as n-hexane is typically used as the eluent. A
gradient of increasing polarity (e.g., by adding ethyl acetate) can be employed to separate
compounds with different polarities.

o Fraction Collection and Analysis: Eluted fractions are collected and analyzed by Gas
Chromatography-Mass Spectrometry (GC-MS) to identify those containing 3-
sesquiphellandrene.

e Pooling and Concentration: Fractions rich in 3-sesquiphellandrene are pooled together, and
the solvent is removed under reduced pressure using a rotary evaporator.

o Further Purification: If necessary, further purification can be achieved using preparative GC
or High-Performance Liquid Chromatography (HPLC).

Characterization Techniques

General Protocol for GC-MS Analysis:

o Sample Preparation: A dilute solution of the isolated compound or essential oil is prepared in
a volatile organic solvent (e.g., hexane or dichloromethane) at a concentration of
approximately 10 pg/mL.[8]

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.

e Column: A non-polar capillary column (e.g., DB-5 or HP-5ms) is commonly used for the
separation of sesquiterpenes.
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e GC Conditions:
o Injector Temperature: 250 °C.

o Oven Temperature Program: An initial temperature of 60 °C held for a few minutes,
followed by a ramp up to a final temperature of around 280-300 °C. The specific ramp rate
will depend on the complexity of the sample.

o Carrier Gas: Helium or Hydrogen.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.

« |dentification: The identification of 3-sesquiphellandrene is based on the comparison of its
retention time and mass spectrum with those of a reference standard or with data from
spectral libraries (e.g., NIST, Wiley).

General Protocol for NMR Analysis:

o Sample Preparation: 1-5 mg of the purified compound is dissolved in a deuterated solvent
(e.g., CDCIs) in an NMR tube.

e Spectra Acquisition: 1D (*H, 13C) and 2D (COSY, HSQC, HMBC) NMR spectra are acquired
on a high-field NMR spectrometer (e.g., 400 MHz or higher).

o Data Analysis: The chemical shifts, coupling constants, and correlations from the 1D and 2D
spectra are used to elucidate the complete chemical structure and stereochemistry of the
molecule.

Enzymatic Synthesis

The enzymatic synthesis of 3-sesquiphellandrene can be performed using a recombinant 3-
sesquiphellandrene synthase.

General Protocol for Enzymatic Synthesis:
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o Enzyme Expression and Purification: The gene for 3-sesquiphellandrene synthase is
expressed in a suitable host, such as E. coli. The recombinant enzyme is then purified, for

example, by affinity chromatography.
e Enzymatic Reaction:

o Reaction Buffer: A suitable buffer (e.g., 50 mM HEPES, pH 7.2) containing a divalent
cation like MgClz (10 mM) is prepared.

o Substrate: Farnesyl diphosphate (FPP) is added to the reaction mixture.

o Reaction Initiation: The purified enzyme is added to the reaction mixture to initiate the
synthesis.

e Product Extraction: The reaction mixture is overlaid with a layer of a non-polar organic
solvent (e.g., n-hexane) to capture the volatile B-sesquiphellandrene as it is produced.

e Analysis: The organic layer is collected and analyzed by GC-MS to confirm the identity and
purity of the synthesized (B-sesquiphellandrene.

Conclusion

This technical guide has consolidated the available scientific information on the physical and
chemical properties of 3-sesquiphellandrene. The data presented in a structured format, along
with generalized experimental protocols and illustrative diagrams, provides a valuable resource
for researchers. A thorough understanding of these fundamental properties is essential for the
exploration of B-sesquiphellandrene’s biological activities and its potential applications in
various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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